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Dechlorane Plus (DP), a chlorinated flame retardant, and its related compounds (DRCs) are

present across the European continent, with the highest concentrations found in central

continental Europe.[1][2] This pervasive presence, even in remote areas like the Arctic,

underscores their potential for long-range atmospheric transport.[1][2] Concerns over the

environmental persistence, bioaccumulation potential, and toxicity of DP have led to its

consideration for inclusion in the Stockholm Convention on Persistent Organic Pollutants

(POPs) and its recent addition to the EU's list of POPs, with a ban entering into force on

October 15, 2025.[1][2][3][4]

Dechlorane Plus was introduced as a replacement for Mirex, another flame retardant now

banned under the Stockholm Convention.[1][2] The commercial DP mixture consists of two

stereoisomers, syn-DP and anti-DP, typically in a ratio of 1:3.[1] While there is no production of

DP in Europe, it is imported for various uses, with an estimated 90 to 230 tons brought in

annually.[1]

A comprehensive 2016 study across 33 European countries provides a baseline for

understanding the atmospheric concentrations of these compounds in background air.[1][2] The

study analyzed for syn-DP, anti-DP, and four other DRCs: Dechlorane-601, Dechlorane-602,

Dechlorane-603, and Dechlorane-604.[1]
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The following table summarizes the atmospheric concentrations of DP isomers and

Dechlorane-602 detected in European background air during a 2016 study. Other DRCs

(Dechlorane-601, -603, and -604) were not detected above the method detection limit.

Compound
Detection
Frequency (%)

Concentration
Range (pg/m³)

Median
Concentration
(pg/m³)

syn-DP 51 0.01

anti-DP 44

ΣDP (syn-DP + anti-

DP)
- 0.03

Dechlorane-602 27

MDL: Method

Detection Limit. Data

sourced from

Skogeng et al. (2023).

[1][5]

The highest concentrations of Dechlorane Plus were observed in central continental Europe,

including northern France, Austria, the Netherlands, and Germany.[1] The fraction of the anti-

DP isomer in these areas was close to that of the commercial DP mixture, suggesting the

influence of primary sources.[1][2]

Experimental Protocols
The data presented above were generated using the following methodology:

1. Air Sampling:

Samplers: Polyurethane foam (PUF) disk passive air samplers were deployed at 99 sites

across 33 European countries.

Deployment Period: The samplers were deployed for approximately three months during the

summer of 2016.[1][2] The sampling period varied between 81 and 125 days, and
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concentrations were normalized to a 90-day period.[5]

2. Sample Extraction and Cleanup:

Extraction: The PUF disks were extracted using an automated Soxhlet apparatus with a

mixture of acetone and n-hexane.

Cleanup: The extracts were cleaned using solid-phase extraction with Florisil. The samples

were further purified by back-extraction to n-hexane and treatment with concentrated sulfuric

acid to remove interfering compounds.[5]

3. Instrumental Analysis:

Instrumentation: An Agilent 7890 gas chromatograph coupled to an Agilent 7200 high-

resolution quadrupole time-of-flight mass spectrometer (GC-HRqToFMS) was used for the

analysis of DP and DRCs.[5]

Quantification: The concentrations of the target compounds were quantified using the

internal standard method, with isotopically labeled syn-DP used as an internal standard.[5]

Visualizing the Pathway from Source to Detection
The following diagram illustrates the logical workflow from the sources of Dechlorane Plus to

its detection in the European atmosphere.
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Caption: Workflow from Dechlorane Plus sources to atmospheric detection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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